8-Iodo-[1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 8-iodo-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C6H4IN3/c7-5-2-1-3-10-4-8-9-6(5)10/h1-4H
• InChI Key: YWWINGYPWGAOEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=NN=C2C(=C1)I
• Molecular Formula: C6H4IN3
• Molecular Weight: 245.02 g/mol

Description

“8-Iodo-[1,2,4]triazolo[4,3-a]pyridine” is a chemical compound with the CAS Number: 1956382-87-8. It has a molecular weight of 245.02. The compound is solid in physical form.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]pyridines can be achieved through a mild, efficient, and operationally simple one-pot process. This process involves the use of 2-hydrazinopyridine and substituted aromatic aldehydes.

Molecular Structure Analysis

The InChI code for “8-Iodo-[1,2,4]triazolo[4,3-a]pyridine” is 1S/C6H4IN3/c7-5-2-1-3-10-4-8-9-6(5)10/h1-4H. The compound’s structure has been analyzed using the B3LYP/6-311G (2d,2p) approach and the GAUSSIAN 16W program.

Chemical Reactions Analysis

The compound has been used in the synthesis of triazolo[4,3-a]pyridine–quinoline linked diheterocycles via a direct oxidative functionalization of sp3 C–H bonds of 2-methyl-azaheteroarenes.

Physical And Chemical Properties Analysis

The compound has a storage temperature of 2-8°C. The compound is shipped at room temperature.

Scientific Research Applications

Antifungal Activity

.

Insecticidal Activity

.

Medicinal Chemistry

.

Pharmaceutical Applications

.

Fluorescent Probes

.

Polymer Structural Units

.

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-triazolo[1,5-a]pyridine, have been found to exhibit numerous activities, including acting as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors . These targets play crucial roles in various biological processes, including immune response and cellular signaling.

Mode of Action

It’s worth noting that similar compounds have been found to interact with their targets through various mechanisms, such as inhibition or agonism . These interactions can lead to changes in the activity of the target proteins, thereby affecting the associated biological processes.

Biochemical Pathways

Based on the known targets of similar compounds, it can be inferred that this compound may affect pathways related to immune response and cellular signaling .

Result of Action

Based on the known activities of similar compounds, it can be inferred that this compound may have effects on immune response and cellular signaling .

Action Environment

Factors such as temperature, pH, and the presence of other compounds can potentially affect the action of this compound .

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261, P305, P351, and P338.